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Compound of Interest

Compound Name: Pterisolic acid F

Cat. No.: B8260304 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pterisolic acid F is an ent-kaurane diterpenoid isolated from the fern Pteris semipinnata.[1][2]

Its chemical formula is C20H30O6 with a molecular weight of 366.45 g/mol .[1] As a member of

the terpenoid class of natural products, Pterisolic acid F holds potential for further

investigation into its biological activities. To facilitate such research, robust and reliable

analytical methods for its quantification are essential. This document provides detailed

application notes and protocols for the quantification of Pterisolic acid F in various matrices

using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Chemical Properties of Pterisolic Acid F
A summary of the key chemical properties of Pterisolic acid F is presented in Table 1.
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Property Value Reference

CAS Number 1401419-90-6 [1]

Molecular Formula C20H30O6 [1]

Molecular Weight 366.45

Synonyms

(5β,8α,9β,10α,13α)-9,16,17-

Trihydroxy-15-oxokauran-18-

oic acid

Appearance White to off-white solid

Purity (typical) >98%

Experimental Protocols
A validated LC-MS/MS method is proposed for the sensitive and selective quantification of

Pterisolic acid F. This approach is suitable for the analysis of complex matrices due to its high

selectivity and sensitivity.

Standard and Sample Preparation
Materials:

Pterisolic acid F analytical standard (>98% purity)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

Internal Standard (IS), e.g., a structurally similar terpenoid not present in the sample.

Standard Stock Solution Preparation:
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Accurately weigh 1.0 mg of Pterisolic acid F analytical standard.

Dissolve in 1.0 mL of methanol to obtain a stock solution of 1 mg/mL.

Store the stock solution at -20°C in an amber vial.

Calibration Standards and Quality Control (QC) Samples:

Perform serial dilutions of the stock solution with 50:50 (v/v) methanol:water to prepare

calibration standards at concentrations ranging from 1 ng/mL to 1000 ng/mL.

Prepare QC samples at low, medium, and high concentrations (e.g., 3, 300, and 800 ng/mL)

in a similar manner.

Sample Preparation (from Plant Material):

Homogenize 100 mg of dried and powdered plant material.

Add 1 mL of methanol and vortex for 1 minute.

Sonicate for 30 minutes in a cold water bath.

Centrifuge at 13,000 rpm for 10 minutes.

Collect the supernatant and filter through a 0.22 µm syringe filter into an autosampler vial.

Add the internal standard to each sample.

LC-MS/MS Instrumentation and Conditions
The following are recommended starting conditions, which may require optimization for specific

instrumentation.

Table 2: LC-MS/MS Parameters
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Parameter Recommended Condition

Liquid Chromatography

Column
C18 reverse-phase column (e.g., 2.1 x 100 mm,

1.8 µm)

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient
5% B to 95% B over 10 minutes, hold for 2

minutes, return to initial conditions

Flow Rate 0.3 mL/min

Column Temperature 40°C

Injection Volume 5 µL

Mass Spectrometry

Ionization Mode Electrospray Ionization (ESI), Negative

MRM Transitions
To be determined by infusion of Pterisolic acid F

standard

Dwell Time 100 ms

Collision Energy To be optimized

Capillary Voltage 3.5 kV

Gas Temperature 350°C

Gas Flow 10 L/min

Method Validation
The analytical method should be validated according to standard guidelines, assessing the

following parameters:

Linearity: Analyze calibration standards in triplicate to establish the linear range and

determine the coefficient of determination (r² > 0.99).
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Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest

concentration at which the analyte can be reliably detected and quantified.

Precision and Accuracy: Analyze QC samples on three different days to assess inter-day and

intra-day precision (expressed as %RSD) and accuracy (expressed as % bias).

Recovery: Evaluate the extraction efficiency by comparing the analyte response in pre-

extracted spiked samples to post-extracted spiked samples.

Matrix Effect: Assess the ion suppression or enhancement caused by the sample matrix.

Data Presentation
The following tables present example data from a hypothetical method validation for Pterisolic
acid F quantification.

Table 3: Calibration Curve Parameters

Analyte
Linear Range
(ng/mL)

r² Equation

Pterisolic acid F 1 - 1000 0.998 y = 1500x + 250

Table 4: Precision and Accuracy Data

QC Level
Nominal Conc.
(ng/mL)

Intra-day
Precision
(%RSD)

Inter-day
Precision
(%RSD)

Accuracy (%
Bias)

Low 3 4.5 5.2 -2.1

Medium 300 2.8 3.5 1.5

High 800 2.1 2.9 0.8

Table 5: LOD, LOQ, and Recovery
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Parameter Value

LOD 0.3 ng/mL

LOQ 1.0 ng/mL

Recovery 92%

Visualization of Workflows and Pathways
Experimental Workflow
The overall experimental workflow for the quantification of Pterisolic acid F is depicted below.
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Sample & Standard Preparation

LC-MS/MS Analysis

Data Processing & Validation

Analytical Standard

Stock Solution (1 mg/mL)

Plant Material

Methanol Extraction

Calibration Standards (1-1000 ng/mL)

LC-MS/MS System

Filtration (0.22 µm)

Data Acquisition (MRM Mode)

Data Processing

Method Validation Quantification of Pterisolic Acid F
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Caption: Experimental workflow for Pterisolic acid F quantification.

Hypothetical Signaling Pathway
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While the specific signaling pathway of Pterisolic acid F is not yet elucidated, many

diterpenoids exhibit biological activity by modulating key cellular signaling cascades. A

hypothetical pathway illustrating how a novel compound like Pterisolic acid F could be

investigated for its effects on a common signaling pathway, such as the PI3K/AKT/mTOR

pathway, is shown below. This pathway is often involved in cell growth, proliferation, and

survival.
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Caption: Hypothetical signaling pathway for Pterisolic acid F.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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